Cas no 111821-49-9 (4-Borono-D-phenylalanine)

• Product Name: 4-Borono-D-phenylalanine
• CAS No: 111821-49-9
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• CID: 138579
• PubChem ID: 57652120
• Update Time: 2025-04-19

4-Borono-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(4-boronophenyl)propanoic acid
• 4-Borono-D-phenylalanine
• 4-BORONO-D-PHENYLALANINE B10 ENRICHED
• D-Phenylalanine,4-borono-
• (2R)-2-amino-3-(4-boronophenyl)propanoic acid
• 4-D-BPA
• p-Borono-D-phenylalanine B10
• 4-Borono-D-phenylalanine B10
• D-4-PHENYLALANINEBORONIC ACID
• 4-dihydroxyboryl-d-phenylalanine
• 4-Borono-D-phenylalanine,97%
• 4-BORONO-D-PHENYLALANINE 97%
• D-Phenylalanine, 4-borono-
• d-4-boronophenylalanine
• AKOS015907946
• AKOS015833708
• 111821-49-9
• BB 0260313
• DTXSID30370208
• (R)-2-Amino-3-(4-boronophenyl)propanoicacid
• MFCD02093061
• J-514523
• J-002638
• PD063254
• (2R)-2-amino-3-[4-(dihydroxyboranyl)phenyl]propanoic acid
• 4-Borono-D-phenylalanine, >=97.0% (HPLC)
• CS-0134555
• AC-31009
• SCHEMBL502901
• A802419
• BRD-K70071822-001-01-5

• MDL： MFCD02093061
• Inchi： 1S/C9H12BNO4/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13)/t8-/m1/s1
• InChI Key： NFIVJOSXJDORSP-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC(B(O)O)=CC=1)N)=O

Computed Properties

• Exact Mass: 209.08600
• Monoisotopic Mass: 209.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.34
• Boiling Point: 449.3°C at 760 mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.59
• PSA: 103.78000
• LogP: -0.97890
• Solubility: Not available
• Optical Activity: [α]/D +6.0±1.0°, c = 0.5 in 2% HCl

4-Borono-D-phenylalanine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：AY4240000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives